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Compound of Interest

Compound Name: Chloromethyl decanoate

CAS No.: 67317-62-8

Cat. No.: B1296785 Get Quote

CAS: 67317-62-8 | Formula: C₁₁H₂₁ClO₂ | Class:

-Haloalkyl Ester / Alkylating Agent[1][2]

Part 1: Executive Technical Profile[3]
Chemical Identity & Application
Chloromethyl decanoate (also known as chloromethyl caprate) is a specialized electrophilic

reagent used primarily in prodrug synthesis.[2][3] It serves as a "promoiety" donor, reacting with

carboxylic acid-containing pharmacophores to form acyloxymethyl esters.[1][2][3][4]

This modification increases the lipophilicity of polar drugs, enhancing membrane permeability

and oral bioavailability.[2][3] Once in systemic circulation, the promoiety undergoes enzymatic

hydrolysis to release the active parent drug.[2][3]

Critical Hazard Assessment
WARNING: As a chloromethyl ester, this compound possesses structural alerts analogous to

chloromethyl methyl ether (CMME), a known human carcinogen.[3] It acts as a direct-acting

alkylating agent.[1][2][3]
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Hazard Class Classification Mechanism of Action

Carcinogenicity Category 1B (Presumed)

Direct DNA alkylation via the

electrophilic methylene group;

release of formaldehyde upon

hydrolysis.[1][2][3]

Acute Toxicity Category 3 (Inhalation/Oral)
Systemic alkylation of proteins;

respiratory irritation.[2][3]

Reactivity Moisture Sensitive

Rapidly hydrolyzes in

water/humid air to form

decanoic acid, HCl, and

formaldehyde.[3]

Corrosivity Skin/Eye Irritant

Lipophilic nature allows rapid

dermal penetration followed by

local hydrolysis and tissue

damage.[2][3]

Part 2: Mechanism of Action & Reactivity[3]
The "Trojan Horse" Strategy (Prodrug Mechanism)
Understanding the safety profile requires understanding the chemical utility.[2][3]

Chloromethyl decanoate is designed to be unstable in biological systems.[2][3] It masks the

polar charge of a drug, allowing it to cross lipid membranes.[2][3]

Figure 1: Metabolic Fate & Bioactivation Pathway
The following diagram illustrates the lifecycle of a chloromethyl decanoate-derived prodrug,

highlighting the release of toxic byproducts (Formaldehyde) that necessitate rigorous safety

controls.[1][3]
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Caption: In vivo bioactivation pathway showing the release of the active drug alongside

formaldehyde and decanoic acid.

Stability & Incompatibility[2][3]
Hydrolysis: The chloromethyl ester bond is highly susceptible to nucleophilic attack by water.

[2][3]

Reaction:

[1][3]

Incompatibilities: Strong bases, oxidizing agents, and protic solvents (alcohols/amines)

unless intended for synthesis.[3]

Part 3: Operational Handling Protocols
Engineering Controls
Do NOT handle this compound on an open bench.

Primary Containment: All weighing and transfer operations must occur within a Class II

Biosafety Cabinet or a Chemical Fume Hood with a face velocity >100 fpm.[2][3]

Glove Box: For high-purity synthesis or handling >1g quantities, use an inert atmosphere

(Argon/Nitrogen) glove box to prevent hydrolysis and inhalation exposure.[1][2][3]
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Personal Protective Equipment (PPE) Matrix
Zone Required PPE Rationale

Ocular
Chemical Splash Goggles +

Face Shield

Prevents corneal damage from

corrosive hydrolysis products

(HCl).[1][2][3]

Dermal

Double-gloving required.[1][2]

[3] Inner: Nitrile (4 mil) Outer:

Laminate film (Silver

Shield/4H)

Standard nitrile is permeable

to lipophilic alkyl halides over

time.[1][2][3] Laminate film

offers >4hr breakthrough time.

[2][3]

Respiratory
P100/OV Cartridge (if outside

hood)

Protects against organic

vapors and acid gases (HCl).

[2][3]

Synthesis Protocol: Prodrug Derivatization
Standard Operating Procedure for converting a Carboxylic Acid Drug (R-COOH) to a Prodrug.

[1][3]

Preparation: Dry the parent drug (R-COOH) thoroughly.[1][2][3] Water will consume the

reagent.[2][3]

Activation: Dissolve R-COOH in anhydrous DMF or DCM. Add a non-nucleophilic base (e.g.,

Cs₂CO₃ or DIPEA).[2][3]

Addition: Add Chloromethyl decanoate (1.1 - 1.5 equivalents) dropwise at 0°C.

Why? Low temperature mitigates uncontrolled exothermic hydrolysis if moisture is present.

[2][3]

Reaction: Allow to warm to Room Temperature (RT) and stir under Argon. Monitor via

TLC/LC-MS.[1][2][3]

Quenching: Quench excess reagent with saturated aqueous NH₄Cl.
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Mechanism:[3][5] Ammonium ions react with residual alkylating agent, neutralizing its

electrophilicity.[2][3]

Part 4: Emergency Response & Waste
Management[3]
Decontamination & Spills
In the event of a spill, speed is critical to prevent volatilization.[2][3]

Figure 2: Emergency Decision Logic
Decision tree for managing spills and exposure incidents.

Incident Detected

Identify Type

Small Spill (<10mL)
In Fume Hood Large Spill / Outside Hood Skin Exposure

Absorb with Vermiculite
Quench with 10% NH4OH

Evacuate Lab
Activate Hazmat Team

Drench 15min (Safety Shower)
Do NOT scrub (increases absorption)

Click to download full resolution via product page

Caption: Protocol for immediate response to spills or exposure. Note the specific prohibition on

scrubbing skin.[3]

Waste Disposal[2][3][6]
Segregation: Do not mix with general organic waste immediately.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://en.wikipedia.org/wiki/Chloromethyl_methyl_ether
https://www.chemicalbook.com/msds/chloromethyl-palmitate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Chloromethyl-decanoate
https://en.wikipedia.org/wiki/Chloromethyl_methyl_ether
https://pubchem.ncbi.nlm.nih.gov/compound/Chloromethyl-decanoate
https://en.wikipedia.org/wiki/Chloromethyl_methyl_ether
https://www.benchchem.com/product/b1296785?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Chloromethyl_methyl_ether
https://pubchem.ncbi.nlm.nih.gov/compound/Chloromethyl-decanoate
https://en.wikipedia.org/wiki/Chloromethyl_methyl_ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deactivation: Treat waste streams containing chloromethyl decanoate with a solution of

10% aqueous ammonia or sodium carbonate and stir for 24 hours.[2][3] This converts the

alkyl halide to a harmless amino-ester or alcohol before disposal.[1][2][3]

Labeling: Mark as "Deactivated Alkylating Agent" + "Formaldehyde Hazard".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1296785#chloromethyl-decanoate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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